Cas no 1806979-93-0 (4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile)

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with cyano, difluoromethyl, iodo, and acetonitrile functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of fluorinated active ingredients. The presence of both iodine and cyano groups enhances its reactivity in cross-coupling reactions, while the difluoromethyl moiety contributes to metabolic stability in bioactive molecules. This compound is well-suited for applications in medicinal chemistry, where precise functionalization is critical. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile structure
1806979-93-0 structure
Product Name:4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
CAS No:1806979-93-0
MF:C9H4F2IN3
MW:319.049440383911
CID:4807189
Update Time:2025-10-29

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
    • Inchi: 1S/C9H4F2IN3/c10-8(11)7-5(4-14)3-6(1-2-13)15-9(7)12/h3,8H,1H2
    • InChI Key: PVYLPIAONYQWLL-UHFFFAOYSA-N
    • SMILES: IC1=C(C(F)F)C(C#N)=CC(CC#N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 316
  • XLogP3: 1.6
  • Topological Polar Surface Area: 60.5

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029042335-250mg
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
1806979-93-0 97%
250mg
$979.20 2022-03-31
Alichem
A029042335-500mg
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
1806979-93-0 97%
500mg
$1,564.80 2022-03-31
Alichem
A029042335-1g
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
1806979-93-0 97%
1g
$2,920.40 2022-03-31

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Related Literature

Additional information on 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile

Research Briefing on 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS: 1806979-93-0)

The compound 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS: 1806979-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a cyano group, difluoromethyl group, and iodine atom, makes it a valuable building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to functionalize this compound further.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile exhibit promising inhibitory effects on specific enzyme targets, such as kinases and proteases. These findings suggest its potential as a lead compound for the development of new therapeutic agents. However, further in vivo studies are required to validate its efficacy and safety profile.

The compound's mechanism of action is currently under investigation, with hypotheses pointing to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Structural-activity relationship (SAR) studies are ongoing to optimize its pharmacological properties, including solubility, bioavailability, and target specificity.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile represents a promising candidate for drug development, with its unique chemical structure and biological activity offering numerous opportunities for innovation. Future research should focus on expanding its synthetic applications, elucidating its mechanism of action, and advancing its preclinical development.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.